Cas no 2229586-40-5 (3-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-2-oxopropanoic acid)

• Product Name: 3-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-2-oxopropanoic acid
• CAS No: 2229586-40-5
• MF: C₁₅H₁₉NO₆
• MW: 309.31446480751
• CID: 6390212
• PubChem ID: 165695795
• Update Time: 2025-06-07

3-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-2-oxopropanoic acid
• 2229586-40-5
• 3-(2-{[(tert-butoxy)carbonyl]amino}-5-methoxyphenyl)-2-oxopropanoic acid
• EN300-1887627

• Inchi： 1S/C15H19NO6/c1-15(2,3)22-14(20)16-11-6-5-10(21-4)7-9(11)8-12(17)13(18)19/h5-7H,8H2,1-4H3,(H,16,20)(H,18,19)
• InChI Key： SWUSWDJUOHXYGR-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1CC(C(=O)O)=O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.12123733g/mol
• Monoisotopic Mass: 309.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 102Ų

Additional information on 3-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-2-oxopropanoic acid

Research Briefing on 3-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-2-oxopropanoic acid (CAS: 2229586-40-5)

3-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-2-oxopropanoic acid (CAS: 2229586-40-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of recent research due to its potential applications in drug discovery and development. The tert-butoxycarbonyl (Boc) protecting group and the methoxyphenyl moiety are key functional elements that contribute to its reactivity and biological activity.

Recent studies have focused on the synthesis and characterization of this compound, exploring its utility as an intermediate in the production of more complex molecules. The presence of the 2-oxopropanoic acid group suggests its potential role in enzymatic reactions and metabolic pathways, making it a valuable candidate for further investigation in biochemical and pharmacological contexts. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structure and purity.

One of the primary objectives of current research is to elucidate the compound's mechanism of action and its interactions with biological targets. Preliminary findings indicate that 3-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-2-oxopropanoic acid may exhibit inhibitory effects on specific enzymes involved in inflammatory pathways. This has sparked interest in its potential as a lead compound for the development of novel anti-inflammatory agents. Further in vitro and in vivo studies are underway to validate these observations and assess its therapeutic potential.

In addition to its biological applications, the compound's synthetic versatility has been highlighted in recent publications. Its use as a building block in the synthesis of heterocyclic compounds, which are prevalent in many pharmaceuticals, underscores its importance in medicinal chemistry. Researchers have optimized reaction conditions to improve yield and selectivity, paving the way for its broader adoption in industrial and academic settings.

The stability and solubility of 3-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-2-oxopropanoic acid have also been investigated, with findings suggesting that it exhibits favorable physicochemical properties for drug formulation. These properties, combined with its synthetic accessibility, make it a promising candidate for further development. However, challenges such as scalability and cost-effectiveness remain to be addressed in future studies.

In conclusion, 3-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-2-oxopropanoic acid represents a compound of significant interest in the field of chemical biology and medicinal chemistry. Its unique structural features, combined with its potential biological activities, position it as a valuable tool for drug discovery. Ongoing research aims to fully exploit its therapeutic potential and address existing challenges, paving the way for its application in the development of new pharmaceuticals.